Cas no 155110-03-5 (tert-Butyl 1-Benzylpyrrolidine-3-carboxylate)

• Product Name: tert-Butyl 1-Benzylpyrrolidine-3-carboxylate
• CAS No: 155110-03-5
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• MDL: MFCD13195123
• CID: 1057478
• PubChem ID: 15271412
• Update Time: 2025-04-20

tert-Butyl 1-Benzylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-Benzylpyrrolidine-3-carboxylate
• A883672
• EN300-182191
• Z1347338099
• DB-256327
• 155110-03-5
• MFCD13195123
• tert-butyl1-benzylpyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 1-(phenylmethyl)-, 1,1-dimethylethyl ester
• SY024511
• AKOS025404367

• MDL： MFCD13195123
• Inchi： 1S/C16H23NO2/c1-16(2,3)19-15(18)14-9-10-17(12-14)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3
• InChI Key： JYKKEFNKRYSTNF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

tert-Butyl 1-Benzylpyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids